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Compound of Interest

Compound Name: Clindamycin

Cat. No.: B1669177 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals interpreting D-test

results for clindamycin resistance.

Frequently Asked Questions (FAQs)
Q1: What is the principle of the D-test?

The D-test, or disk approximation test, is a method used to detect inducible clindamycin
resistance in bacteria, particularly in staphylococci and β-hemolytic streptococci.[1] These

bacteria may appear susceptible to clindamycin in standard susceptibility tests but can harbor

a resistance mechanism that is activated in the presence of an inducing agent, such as

erythromycin.[2] The test involves placing an erythromycin disk in close proximity to a

clindamycin disk on an agar plate inoculated with the test organism.[1] If the isolate has

inducible resistance, the erythromycin will induce the expression of resistance to clindamycin,

resulting in a flattening of the zone of inhibition around the clindamycin disk, creating a "D"

shape.[1]

Q2: When should a D-test be performed?

According to the Clinical and Laboratory Standards Institute (CLSI), a D-test should be

performed on isolates of Staphylococcus aureus, β-hemolytic streptococci, and Streptococcus

pneumoniae that show resistance to erythromycin but susceptibility to clindamycin in routine

testing.[1]
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Q3: What are the primary genes involved in inducible clindamycin resistance?

The primary genes responsible for inducible clindamycin resistance are the erm (erythromycin

ribosome methylase) genes, such as ermA and ermC.[3][4] These genes encode for a

methylase enzyme that modifies the ribosomal target of both macrolides (like erythromycin)

and lincosamides (like clindamycin), leading to resistance.[3] In contrast, resistance to

erythromycin with susceptibility to clindamycin can also be due to an efflux pump encoded by

the msrA gene, which does not confer inducible clindamycin resistance.[5]

Q4: What is the clinical significance of a positive D-test?

A positive D-test indicates that the organism can rapidly develop resistance to clindamycin
during therapy, which can lead to treatment failure, especially in serious infections.[6]

Therefore, isolates with a positive D-test are typically reported as resistant to clindamycin.

Q5: Can clindamycin ever be used if the D-test is positive?

While a positive D-test generally precludes the use of clindamycin for serious infections, some

guidelines suggest it may still be effective in certain situations, such as minor skin and soft

tissue infections where the bacterial load is lower.[6] However, this decision should be made

with caution and close clinical monitoring.

Troubleshooting Guide for Atypical D-test Results
This guide addresses common issues and atypical results encountered during D-test

experiments.
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Phenotype Description Interpretation
Recommended

Action

Positive D-test

Flattening of the

clindamycin inhibition

zone adjacent to the

erythromycin disk,

forming a "D" shape.

Inducible clindamycin

resistance (erm gene

mediated).

Report as clindamycin

resistant.

Negative D-test

A circular zone of

inhibition around the

clindamycin disk.

No inducible

clindamycin

resistance. The

erythromycin

resistance is likely due

to another

mechanism, such as

an efflux pump

(msrA).

Report as clindamycin

susceptible.

Hazy D-zone

A "D" shaped zone is

present, but with faint

or hazy growth within

the blunted area.

Inducible clindamycin

resistance.

Report as clindamycin

resistant.

D+ Phenotype

A "D" shaped zone

with small colonies

growing within the

flattened portion of the

zone up to the

clindamycin disk.

Inducible clindamycin

resistance, often

associated with the

ermC gene.

Report as clindamycin

resistant.

Double Zone of

Inhibition

Two distinct zones of

growth inhibition

around the

clindamycin disk.

This can be a

characteristic of some

constitutively resistant

strains.

Report as clindamycin

resistant.

Keyhole Phenotype An enhancement of

the zone of inhibition

between the

This is a rare

phenotype and its

clinical significance is

still under

Further investigation

may be needed.

Consult with a senior

microbiologist.
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erythromycin and

clindamycin disks.

investigation. It has

been observed in

some Streptococcus

agalactiae strains.

No Zones of Inhibition

No zone of inhibition

around either the

erythromycin or

clindamycin disks.

Constitutive

resistance to both

erythromycin and

clindamycin.

Report as resistant to

both antibiotics.

Question: My D-test results are ambiguous. What could be the cause?

Answer: Ambiguous results can arise from several factors:

Incorrect Disk Spacing: The distance between the erythromycin and clindamycin disks is

critical. For staphylococci, the recommended distance is 15-26 mm, and for streptococci, it is

12 mm (edge to edge).[1] Distances outside of this range can lead to unclear results.

Inoculum Density: The inoculum should be standardized to a 0.5 McFarland turbidity

standard. An inoculum that is too light or too heavy can affect the zone sizes and clarity.

Media Issues: The use of incorrect or improperly prepared Mueller-Hinton agar can affect

antibiotic diffusion and bacterial growth.

Incubation Conditions: Ensure the plates are incubated at the correct temperature and for

the recommended duration (typically 16-18 hours at 35°C for staphylococci).[1]

Question: I observed growth within the clindamycin zone of inhibition, but no "D" shape. How

should I interpret this?

Answer: Hazy growth within the clindamycin zone of inhibition, even without a clear "D"

shape, should be interpreted as clindamycin resistance.[1]

Experimental Protocols
D-test Procedure
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Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity

standard from a pure, overnight culture.[1]

Inoculation: Using a sterile cotton swab, evenly inoculate the entire surface of a Mueller-

Hinton agar plate.[1] For β-hemolytic streptococci, use Mueller-Hinton agar with 5% sheep

blood.

Disk Placement: Aseptically place a 15-µg erythromycin disk and a 2-µg clindamycin disk

on the agar surface. The distance between the edges of the disks should be 15-26 mm for

Staphylococcus spp. and 12 mm for Streptococcus spp.[1]

Incubation: Invert the plates and incubate at 35°C for 16-18 hours for staphylococci and 20-

24 hours in 5% CO2 for streptococci.[1]

Interpretation: After incubation, examine the plate for a flattening of the clindamycin zone of

inhibition adjacent to the erythromycin disk.

Mueller-Hinton Agar Preparation
Suspension: Suspend 38g of Mueller-Hinton agar powder in 1 liter of distilled water.[7]

Dissolving: Heat the mixture with frequent agitation and boil for 1 minute to ensure complete

dissolution.[7]

Sterilization: Autoclave at 121°C for 15 minutes.[7]

Pouring: Allow the agar to cool to 45-50°C before pouring into sterile petri dishes to a uniform

depth.

Storage: Store the prepared plates at 2-8°C.[7]

Quality Control
Quality control should be performed regularly using well-characterized strains. Recommended

strains include:

Positive Control (Inducible Resistance):Staphylococcus aureus ATCC® BAA-977™ (contains

ermA)[8]
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Negative Control (Erythromycin Resistant, Clindamycin Susceptible):Staphylococcus

aureus ATCC® BAA-976™ (contains msrA)[8]

Susceptible Control:Staphylococcus aureus ATCC® 25923™
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Caption: Workflow for D-test interpretation.
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Caption: Molecular mechanism of inducible clindamycin resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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